Cas no 36602-01-4 (4-(Phenylamino)benzonitrile)

• Product Name: 4-(Phenylamino)benzonitrile
• CAS No: 36602-01-4
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• MDL: MFCD00454927
• CID: 296374
• PubChem ID: 9964342
• Update Time: 2025-04-19

4-(Phenylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(phenylamino)-
• 4-PHENYLAMINO-BENZONITRILE
• (4-Cyanophenyl)phenylamine
• 4-(N-Phenylamino)benzonitrile
• 4-Anilinobenzonitrile
• 4-Cyanodiphenylamine
• 4-Phenylaminobenzonitrile
• N-p-Cyanophenylaniline
• N-Phenyl-4-cyanoaniline
• 36602-01-4
• SY124948
• W13057
• 4-(PHENYLAMINO)BENZONITRILE
• J-515942
• SCHEMBL510240
• 4-cyanophenylphenylamine
• DTXSID90433388
• CS-0035776
• AS-58847
• AKOS000218360
• MFCD00454927
• CDJDZWDNBFIGKY-UHFFFAOYSA-N
• 4-(Phenylamino)benzonitrile

• MDL： MFCD00454927
• Inchi： 1S/C13H10N2/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h1-9,15H
• InChI Key： CDJDZWDNBFIGKY-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 194.0845
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134-135 ºC
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 35.82